Cas no 2171859-52-0 (tert-butyl N-3-(4-aminooxan-4-yl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-3-(4-aminooxan-4-yl)-2-methylphenylcarbamate
• CAS No: 2171859-52-0
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 5566551
• PubChem ID: 165592604
• Update Time: 2025-08-05

tert-butyl N-3-(4-aminooxan-4-yl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(4-aminooxan-4-yl)-2-methylphenyl]carbamate
• EN300-1627491
• 2171859-52-0
• tert-butyl N-3-(4-aminooxan-4-yl)-2-methylphenylcarbamate

• Inchi： 1S/C17H26N2O3/c1-12-13(17(18)8-10-21-11-9-17)6-5-7-14(12)19-15(20)22-16(2,3)4/h5-7H,8-11,18H2,1-4H3,(H,19,20)
• InChI Key： AREBNCKELLWSKR-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC=C(C=2C)NC(=O)OC(C)(C)C)(CC1)N

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-3-(4-aminooxan-4-yl)-2-methylphenylcarbamate

tert-butyl N-3-(4-aminooxan-4-yl)-2-methylphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-(4-aminooxan-4-yl)-2-methylphenylcarbamate, identified by the CAS number 2171859-52-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a 4-aminooxan ring, and a 2-methylphenyl group. The combination of these structural elements contributes to its versatile reactivity and functionality.

The synthesis of tert-butyl N-3-(4-aminooxan-4-yl)-2-methylphenylcarbamate typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in asymmetric catalysis have enabled the efficient construction of such complex molecules with high enantioselectivity. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

In terms of applications, this compound has shown promise in the field of drug discovery. Its ability to act as a bioisostere or a prodrug precursor makes it valuable in medicinal chemistry. For instance, studies have demonstrated that derivatives of this compound can modulate enzyme activity, potentially leading to novel therapeutic agents for conditions such as cancer and neurodegenerative diseases.

The structural versatility of tert-butyl N-3-(4-aminooxan ring) also lends itself to applications in materials science. Its ability to form supramolecular assemblies through hydrogen bonding has been exploited in the development of advanced materials, such as stimuli-responsive polymers and self-healing materials.

Recent research has focused on the environmental impact of synthesizing such compounds. Green chemistry approaches, including the use of biocatalysts and solvent-free reaction conditions, have been implemented to reduce waste and improve sustainability. These efforts align with global initiatives to promote eco-friendly chemical processes.

In conclusion, tert-butyl N-3-(4-aminooxan ring)-2-methylphenylcarbamate represents a fascinating example of modern organic chemistry's capabilities. Its intricate structure, coupled with its diverse applications, underscores its importance in both academic and industrial settings. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly significant role in advancing science and technology.